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Compound of Interest

Compound Name: 2,6-Dibenzylidenecyclohexanone

Cat. No.: B188912

This technical guide provides an in-depth overview of the spectroscopic properties and
synthetic methodology for 2,6-Dibenzylidenecyclohexanone (C20H1s0). The information is
tailored for researchers, scientists, and professionals in drug development, offering a
consolidated resource for the characterization and synthesis of this compound.

Spectroscopic Data

The spectroscopic data for 2,6-Dibenzylidenecyclohexanone, a bis-chalcone derivative, is
crucial for its identification and structural elucidation. The following tables summarize the key
findings from Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS)
analyses.

Infrared (IR) Spectroscopy

The IR spectrum of 2,6-Dibenzylidenecyclohexanone is characterized by strong absorptions
corresponding to the carbonyl group (C=0) and the carbon-carbon double bonds (C=C) of the
a,B-unsaturated ketone system and the aromatic rings.
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Wavenumber (cm—?) Assignment Reference
1661 - 1668 C=0 Stretch (Ketone) [1112]

1606 - 1610 C=C Stretch (Alkene) [2]

1574 - 1583 C=C Stretch (Aromatic) [11[2]

3022 C-H Stretch (Aromatic) [1]

2920 - 2950 C-H Stretch (Aliphatic) [1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are essential for confirming the molecular structure of 2,6-
Dibenzylidenecyclohexanone, revealing the chemical environment of each proton and carbon
atom.

'H NMR Data (400 MHz, CDCls)

Chemical Shift . . .
Multiplicity Integration Assignment Reference
(5, ppm)
7.73-7.84 s 2H Allylic (=CH) [1][3]
7.25-7.50 m 10H Aromatic (Ar-H) [1][3]
Allylic CH2
2.87-3.02 m/t 4H (adjacent to [1][3]
C=C)
CHz2 (central
1.76 -1.82 m 2H position in [11[3]

cyclohexanone)

13C NMR Data (101 MHz, CDClIs)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.rsc.org/suppdata/c9/nj/c9nj00726a/c9nj00726a1.pdf
https://www.rsc.org/suppdata/c9/nj/c9nj00726a/c9nj00726a1.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.rsc.org/suppdata/c9/nj/c9nj00726a/c9nj00726a1.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://www.benchchem.com/product/b188912?utm_src=pdf-body
https://www.benchchem.com/product/b188912?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (6, ppm) Assignment Reference
190.41 C=0 (Ketone) [3]
136.96 Aromatic C (quaternary) [3]
136.23 Allylic =CH [3]
136.01 Aromatic C (quaternary) [3]
130.39 Aromatic CH [3]
128.61 Aromatic CH [3]
128.41 Aromatic CH [3]
28.48 Allylic CH2 (adjacent to C=C) [3]

CHz (central position in
23.04 [3]
cyclohexanone)

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of 2,6-Dibenzylidenecyclohexanone.

m/z Assignment Reference

274.36 [M]* [1]

Experimental Protocols

The synthesis of 2,6-Dibenzylidenecyclohexanone is typically achieved through a Claisen-
Schmidt condensation reaction.

Synthesis of 2,6-Dibenzylidenecyclohexanone[1][4]

This procedure involves the base-catalyzed condensation of cyclohexanone with two
equivalents of benzaldehyde.

Materials:
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Cyclohexanone (1.0 equivalent)

Benzaldehyde (2.0 equivalents)

Sodium Hydroxide (NaOH) (2.2 equivalents)

Dilute Hydrochloric Acid (HCI)

Ethanol (for recrystallization)

Procedure:

A mixture of cyclohexanone (1.0 equiv), benzaldehyde (2.0 equiv), and solid NaOH (2.2
equiv) are ground together in a mortar at room temperature for approximately 30 minutes.[1]

The progress of the reaction is monitored by thin-layer chromatography (TLC).[1]
Upon completion, dilute HCl is carefully added to neutralize the mixture.[1]
The resulting solid product is collected by filtration and air-dried.[1]

The crude product is then purified by recrystallization from ethanol to yield a yellow powder.

[1]

Spectroscopic Analysis

Instrumentation:

IR Spectroscopy: Spectra can be recorded on a Shimadzu or Bruker Tensor 27 FT-IR
spectrophotometer using KBr pellets or an ATR-Neat technique.[3][4]

NMR Spectroscopy: *H and 13C NMR spectra are typically recorded on a 400 MHz
spectrometer (e.g., Varian Mercury) in deuterated chloroform (CDCIs) with Tetramethylsilane
(TMS) as the internal standard.[3]

Mass Spectrometry: Mass spectra can be obtained using techniques such as GC-MS.[2]

Visualized Experimental Workflow
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The following diagram illustrates the general workflow for the synthesis and spectroscopic
characterization of 2,6-Dibenzylidenecyclohexanone.

Spectroscopic Characterization

»| Mass Sp y
NMR Spectroscopy
(*H & C)
[ IR Spectroscopy

Claisen-Schmidt
Condensation
(Grinding, 30 min)

Reactants
(Cyclohexanone,
Benzaldehyde, NaOH)

Neutralization
(Dilute HCI)

Recrystallization
(Ethanol)

Filtration & Drying Pure 2,6-Dibenzylidenecyclohexanone

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for 2,6-Dibenzylidenecyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pubs.acs.org [pubs.acs.org]
e 2.rsc.org [rsc.org]
o 3. researchgate.net [researchgate.net]

e 4. 2,6-Bis(benzylidene)cyclohexanone | C20H180 | CID 95336 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2,6-
Dibenzylidenecyclohexanone: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b188912#spectroscopic-data-for-2-6-
dibenzylidenecyclohexanone]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b188912?utm_src=pdf-body
https://www.benchchem.com/product/b188912?utm_src=pdf-body-img
https://www.benchchem.com/product/b188912?utm_src=pdf-body
https://www.benchchem.com/product/b188912?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.0c02556
https://www.rsc.org/suppdata/c9/nj/c9nj00726a/c9nj00726a1.pdf
https://www.researchgate.net/profile/Sunil-Gaikwad-2/publication/336824013_SYNTHESIS_OF_26-_DIBENZYLIDENECYCLOHEXANONE_AND_E-7-_BENZYLIDENE-3-PHENYL-33a4567-_HEXAHYDRO-2H-INDAZOLE/links/5db3c209299bf111d4c93ea8/SYNTHESIS-OF-2-6-DIBENZYLIDENECYCLOHEXANONE-AND-E-7-BENZYLIDENE-3-PHENYL-3-3a-4-5-6-7-HEXAHYDRO-2H-INDAZOLE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzylidene_cyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzylidene_cyclohexanone
https://www.benchchem.com/product/b188912#spectroscopic-data-for-2-6-dibenzylidenecyclohexanone
https://www.benchchem.com/product/b188912#spectroscopic-data-for-2-6-dibenzylidenecyclohexanone
https://www.benchchem.com/product/b188912#spectroscopic-data-for-2-6-dibenzylidenecyclohexanone
https://www.benchchem.com/product/b188912#spectroscopic-data-for-2-6-dibenzylidenecyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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